Cas no 16795-72-5 (1,4-dihydro-1,5-naphthyridin-4-one)

1,4-Dihydro-1,5-naphthyridin-4-one is a heterocyclic compound featuring a fused naphthyridine core with a ketone functionality at the 4-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid bicyclic framework and electron-rich nitrogen atoms make it valuable for designing inhibitors, ligands, and catalysts. The compound exhibits favorable stability and reactivity, enabling selective functionalization at multiple sites. Its applications include use in medicinal chemistry for targeting enzymes or receptors, as well as in material science for constructing nitrogen-containing scaffolds. The product is typically supplied with high purity, ensuring reproducibility in research and industrial applications.

1,4-dihydro-1,5-naphthyridin-4-one structure

16795-72-5 structure

Product Name:1,4-dihydro-1,5-naphthyridin-4-one

CAS No:16795-72-5

MF:C₈H₆N₂O

MW:146.14604139328

CID:121900

Update Time:2025-06-06

1,4-dihydro-1,5-naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

- 1,5-Naphthyridin-4(1H)-one
- 1,5-Naphthyridin-4-ol
- 1H-[1,3]dioxino[5,4-f]chinolin
- 1H-[1,5]Naphthyridin-4-on
- 1H-[1,5]naphthyridin-4-one
- 4-oxo-1,4-dihydro-1,5-naphthyridine
- AC1L6LGF
- AC1Q70W3
- AG-J-22677
- AR-1C3194
- CTK4F0675
- NSC109488
- AKOS022181201
- 16795-72-5
- 4-Hydroxy-1,5-naphthyridine
- 1H-1,5-naphthyridin-4-one
- SCHEMBL276385
- CS-W005347
- 5423-54-1
- A15639
- NSC-13205
- EN300-104643
- SB37592
- SY045543
- J-515463
- 1,4-dihydro-4-oxo-1,5-naphthyridine
- ZB0154
- FT-0714236
- AM20061299
- 1,4-dihydro-1,5-naphthyridin-4-one
- MFCD00234402
- Pyrido[3,2-b]pyridin-4-ol
- 4-hydroxy-[1,5]-naphthyridine
- 1,5-Naphthyridine-4-ol
- NSC13205
- AKOS005146008
- Z1198152632
- [1,5]naphthyridin-4-ol
- 1H-[1,5] NAPHTHYRIDIN-4-ONE
- N16989
- 4-hydroxy-[1,5]naphthyridine
- DTXSID10901670
- SB21441
- AC-907/25004771
- BCP27421
- Inchi： 1S/C8H6N2O/c11-7-3-5-9-6-2-1-4-10-8(6)7/h1-5H,(H,9,11)
- InChI Key： NSPLFNGUPLZYHV-UHFFFAOYSA-N
- SMILES： O=C1C=CNC2C=CC=NC=21

Computed Properties

Exact Mass: 146.04808
Monoisotopic Mass: 146.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42A^2
XLogP3: 0.8

Experimental Properties

Density: 1.267
Boiling Point: 295.3°Cat760mmHg
Flash Point: 132.4°C
Refractive Index: 1.705
PSA: 41.99
LogP: 1.33540

1,4-dihydro-1,5-naphthyridin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325924-1g	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%+	1g	$***	2023-03-30
Chemenu	CM325924-1g	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%+	1g	$291	2021-08-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-1G	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	1g	￥ 1,920.00	2023-04-14
Ambeed	A613330-1g	1,5-Naphthyridin-4(1H)-one	16795-72-5	98%	1g	$300.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-100mg	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	100mg	￥573.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-250mg	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	250mg	￥764.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-500mg	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	500mg	￥1279.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-1g	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	1g	￥1919.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-100.0mg	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	100.0mg	￥573.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1561-250.0mg	1,4-dihydro-1,5-naphthyridin-4-one	16795-72-5	95%	250.0mg	￥764.0000	2025-04-12